6-ethoxy-1H-benzimidazol-3-ium-2-sulfonate

• IUPAC Name: 6-ethoxy-1H-benzimidazol-3-ium-2-sulfonate
• InChI: InChI=1S/C9H10N2O4S/c1-2-15-6-3-4-7-8(5-6)11-9(10-7)16(12,13)14/h3-5H,2H2,1H3,(H,10,11)(H,12,13,14)
• InChI Key: ZJBCFDFJDUTQLB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)[NH+]=C(N2)S(=O)(=O)[O-]
• Molecular Formula: C9H10N2O4S
• Molecular Weight: 242.25 g/mol

Description

6-ethoxy-1H-benzimidazol-3-ium-2-sulfonate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as EBS, and it has been synthesized through different methods.

Mechanism of Action

The mechanism of action of EBS is not fully understood, but it is believed to involve the coordination of EBS with metal ions, leading to the formation of a stable complex. This complex can then emit fluorescence upon excitation, allowing for the detection of metal ions.
Biochemical and Physiological Effects:
EBS has been found to have low toxicity and does not have significant effects on biochemical and physiological processes. However, it is essential to note that EBS has not been extensively studied in this regard, and more research is needed to fully understand its effects.

Advantages and Limitations for Lab Experiments

One of the significant advantages of EBS is its high selectivity and sensitivity towards copper (II) ions, making it a useful tool for detecting copper ions in biological and environmental samples. However, EBS has some limitations, including its limited solubility in water, which can affect its use in aqueous solutions.

Future Directions

There are several future directions for research on EBS. One of the significant areas of research is the development of new methods for synthesizing EBS with improved purity and yield. Another area of research is the modification of EBS to enhance its selectivity and sensitivity towards other metal ions, such as zinc and cadmium. Additionally, more research is needed to fully understand the mechanism of action of EBS and its effects on biochemical and physiological processes. Finally, the development of new applications for EBS, such as in the detection of other environmental pollutants, is an area of potential future research.
Conclusion:
In conclusion, 6-ethoxy-1H-benzimidazol-3-ium-2-sulfonate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EBS has been synthesized through different methods, and it has been found to have high selectivity and sensitivity towards copper (II) ions, making it a useful tool for detecting copper ions in biological and environmental samples. However, more research is needed to fully understand the mechanism of action of EBS and its effects on biochemical and physiological processes. Additionally, the development of new applications for EBS is an area of potential future research.

Synthesis Methods

The synthesis of EBS has been achieved through different methods, including the reaction between 6-ethoxy-1H-benzimidazole and chlorosulfonic acid or sulfur trioxide. Another method involves the reaction between 6-ethoxy-1H-benzimidazole and sodium bisulfite. The yield of EBS is relatively high in these methods, and the purity of the compound can be improved through recrystallization.

Scientific Research Applications

EBS has been extensively used in scientific research due to its potential applications in various fields. One of the significant applications of EBS is as a fluorescent probe for detecting metal ions. EBS has been found to have high selectivity and sensitivity towards copper (II) ions, making it a useful tool for detecting copper ions in biological and environmental samples.